Cas no 2548996-41-2 (2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile)

• Product Name: 2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile
• CAS No: 2548996-41-2
• MF: C₂₀H₂₂N₄
• MW: 318.415483951569
• CID: 5312656
• PubChem ID: 154829914
• Update Time: 2025-05-21

2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6725-2486
• 2548996-41-2
• AKOS040720234
• 2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile
• 2-[3-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]-4-quinolinecarbonitrile

• Inchi： 1S/C20H22N4/c21-9-16-8-20(22-19-7-2-1-6-18(16)19)24-12-17(13-24)23-10-14-4-3-5-15(14)11-23/h1-2,6-8,14-15,17H,3-5,10-13H2
• InChI Key： UNYVXFIZPXWNJI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C#N)=CC=1N1CC(N2CC3CCCC3C2)C1

Computed Properties

• Exact Mass: 318.18444672g/mol
• Monoisotopic Mass: 318.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.7±45.0 °C(Predicted)
• pka: 8.58±0.20(Predicted)

Additional information on 2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile

2-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile: A Comprehensive Overview

2-(3-{Octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile, also known by its CAS number 2548996-41-2, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a quinoline ring system, which serves as the central framework. The quinoline moiety is a heterocyclic aromatic system composed of a benzene ring fused with a pyridine ring, providing the compound with inherent aromatic stability and electronic properties that are advantageous in various chemical reactions. The substituents attached to the quinoline ring further enhance its functional versatility.

One of the key features of this compound is the presence of an azetidine ring, which is a four-membered saturated heterocycle containing one nitrogen atom. The azetidine group is attached to the quinoline ring at position 1, creating a bicyclic structure that contributes to the compound's rigidity and potential bioavailability. The azetidine ring is further substituted with an octahydrocyclopenta[c]pyrrole group at position 3, which introduces additional complexity and functionality to the molecule.

The octahydrocyclopenta[c]pyrrole group is a bicyclic structure that adds significant stereochemical diversity to the compound. This group consists of a cyclopentane ring fused with a pyrrole ring, resulting in a structure that can adopt multiple conformations. The stereochemical flexibility of this group allows for interactions with various biological targets, making it particularly interesting for drug design applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate specific biological pathways, particularly those involved in neurological disorders and cancer. The compound's unique structure enables it to interact with target proteins in ways that traditional small molecules cannot, potentially leading to more effective treatments with fewer side effects.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and aromaticity make it an ideal candidate for use in organic electronics, where it could serve as a building block for advanced materials such as semiconductors and light-emitting diodes (LEDs). The compound's electronic properties have been extensively studied using computational methods, providing insights into its potential for use in these applications.

The synthesis of 2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the quinoline core, followed by the incorporation of the azetidine and octahydrocyclopenta[c]pyrrole groups through carefully designed coupling reactions. The synthesis requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have investigated its ability to act as a carrier for therapeutic agents, leveraging its structural properties to enhance drug solubility and bioavailability. This approach has shown particular promise in the delivery of anticancer drugs, where traditional methods often face challenges due to poor solubility and rapid degradation.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound. Using density functional theory (DFT) calculations, scientists have analyzed its frontier molecular orbitals (FMOs), which are critical for understanding its reactivity in chemical reactions. These studies have revealed that the compound exhibits favorable electronic characteristics for use in organic electronics, including high electron mobility and stability under various operating conditions.

In conclusion, 2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)quinoline-4-carbonitrile (CAS No: 2548996-41-2) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for both pharmacological and materials science research, while recent advancements continue to unlock its full potential as a versatile building block for innovative solutions.